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Compound of Interest

Compound Name: Ieico-4F

Cat. No.: B13400239

Get Quote

Disclaimer: This document provides a summary of the available material safety information for

Ieico-4F. It is intended for researchers, scientists, and drug development professionals for

informational purposes only. Ieico-4F is a chemical used for research and development in

materials science, specifically in organic electronics, and is not intended for human or

veterinary use. The information provided herein is not a substitute for a comprehensive Safety

Data Sheet (SDS).

Introduction
Ieico-4F, with the CAS Number 2089044-02-8, is a non-fullerene acceptor (NFA) utilized in the

fabrication of high-performance organic solar cells and panchromatic organic photodetectors.

Its chemical formula is C₁₁₄H₁₁₄F₄N₄O₄S₄.[1] Given its application in laboratory and industrial

settings, understanding its safety and toxicity profile from a material handling perspective is

crucial. This guide summarizes the available safety data, handling procedures, and emergency

protocols.

Hazard Identification and Classification
According to the Safety Data Sheet (SDS) provided by suppliers, Ieico-4F is not classified as a

hazardous substance or mixture according to Regulation (EC) No. 1272/2008.[2]
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Table 1: Hazard Classification

Regulation Classification

Regulation (EC) No. 1272/2008 Not a hazardous substance or mixture[2]

PBT/vPvB Assessment

Does not contain components considered to be

persistent, bioaccumulative and toxic (PBT), or

very persistent and very bioaccumulative (vPvB)

at levels of 0.1% or higher[2]

Physical and Chemical Properties
Understanding the physical and chemical properties of Ieico-4F is essential for its safe

handling and storage.

Table 2: Physical and Chemical Properties of Ieico-4F

Property Value Source

Appearance Dark solid powder/crystals [2]

Molecular Formula C₁₁₄H₁₁₄F₄N₄O₄S₄ [1]

Molecular Weight 1808.40 g/mol [1]

Solubility Information not available [2]

Flash Point Not applicable [1]

Storage Class Code 11 - Combustible Solids [1]

WGK (Water Hazard Class) 3 [1]

Experimental Protocols for Safe Handling
The following protocols are based on the information provided in the Safety Data Sheet for

Ieico-4F.

Personal Protective Equipment (PPE)
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Eye/Face Protection: Wear safety glasses with side-shields.

Skin Protection: Handle with gloves.

Respiratory Protection: Not required under normal conditions of use.

Handling and Storage
Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where dust is formed.

Storage: Keep container tightly closed in a dry and well-ventilated place.

First Aid Measures
In case of exposure, the following first aid measures are recommended.

Table 3: First Aid Measures

Exposure Route First Aid Procedure

Inhalation
If breathed in, move person into fresh air. If not

breathing, give artificial respiration.

Skin Contact Wash off with soap and plenty of water.

Eye Contact Flush eyes with water as a precaution.

Ingestion
Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Toxicological Information
The Safety Data Sheet for Ieico-4F does not list any specific toxicological data. It is stated that

a chemical safety assessment has not been carried out.[2] The absence of a hazardous

classification suggests a low acute toxicity profile under normal handling conditions. However,

as with any chemical, unnecessary exposure should be avoided.
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Ieico-4F in Organic Solar Cells: An Application
Workflow
Ieico-4F functions as a non-fullerene acceptor in the active layer of organic solar cells. The

following diagram illustrates a typical experimental workflow for fabricating such a device.

Experimental Workflow: Organic Solar Cell Fabrication with Ieico-4F
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Caption: Workflow for fabricating an organic solar cell using Ieico-4F.

Functional Pathway of Ieico-4F in an Organic Solar
Cell
The primary role of Ieico-4F in an organic solar cell is to facilitate the generation and transport

of charge carriers (electrons) upon light absorption. The following diagram illustrates this

process.
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Charge Generation and Transport Pathway in a PTB7-Th:Ieico-4F Solar Cell
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Caption: Role of Ieico-4F in charge generation and transport in an organic solar cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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